Cas no 2418680-82-5 (1-4-(1-aminocyclopropyl)piperidin-1-yl-4-(4-methylphenyl)butan-1-one hydrochloride)

• Product Name: 1-4-(1-aminocyclopropyl)piperidin-1-yl-4-(4-methylphenyl)butan-1-one hydrochloride
• CAS No: 2418680-82-5
• MF: C₁₉H₂₉ClN₂O
• MW: 336.899364233017
• MDL: MFCD32679782
• CID: 5677110
• PubChem ID: 154577895
• Update Time: 2025-06-26

1-4-(1-aminocyclopropyl)piperidin-1-yl-4-(4-methylphenyl)butan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2418680-82-5
• 1-[4-(1-Aminocyclopropyl)piperidin-1-yl]-4-(4-methylphenyl)butan-1-one;hydrochloride
• 1-[4-(1-aminocyclopropyl)piperidin-1-yl]-4-(4-methylphenyl)butan-1-one hydrochloride
• EN300-26676360
• 1-4-(1-aminocyclopropyl)piperidin-1-yl-4-(4-methylphenyl)butan-1-one hydrochloride

• MDL： MFCD32679782
• Inchi： 1S/C19H28N2O.ClH/c1-15-5-7-16(8-6-15)3-2-4-18(22)21-13-9-17(10-14-21)19(20)11-12-19;/h5-8,17H,2-4,9-14,20H2,1H3;1H
• InChI Key： CJUPPMKJXJTOFC-UHFFFAOYSA-N
• SMILES： Cl.O=C(CCCC1C=CC(C)=CC=1)N1CCC(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 336.1968412g/mol
• Monoisotopic Mass: 336.1968412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-4-(1-aminocyclopropyl)piperidin-1-yl-4-(4-methylphenyl)butan-1-one hydrochloride

Compound CAS No 2418680-82-5: 1-4-(1-Aminocyclopropyl)piperidin-1-yl-4-(4-methylphenyl)butan-1-one hydrochloride

The compound CAS No 2418680-82-5, also known as 1-4-(1-Aminocyclopropyl)piperidin-1-yl-4-(4-methylphenyl)butan-1-one hydrochloride, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems and advanced materials development.

Recent studies have highlighted the importance of cyclopropane rings in organic synthesis, particularly in the context of drug design. The presence of a cyclopropyl group in this compound contributes to its stability and bioavailability, making it a valuable candidate for pharmaceutical applications. Researchers have demonstrated that such structures can enhance the pharmacokinetic properties of drugs, leading to improved therapeutic outcomes.

The piperidine ring within the molecule is another key structural element. Piperidine derivatives are well-known for their role in various biological processes, including enzyme inhibition and receptor binding. In this compound, the piperidine moiety serves as a scaffold for further functionalization, enabling the attachment of other bioactive groups. This versatility makes it an attractive target for medicinal chemists seeking to develop novel therapeutic agents.

The butanone group at the core of the molecule plays a critical role in determining its physical and chemical properties. This group contributes to the molecule's solubility and lipophilicity, which are essential factors in drug design. Recent advancements in computational chemistry have allowed researchers to predict the behavior of such molecules under various conditions, facilitating their optimization for specific applications.

The hydrochloride salt form of this compound is particularly advantageous for practical applications. Hydrochloride salts are commonly used in pharmaceuticals due to their stability and ease of formulation. The conversion of free bases to their corresponding hydrochloride salts often improves their solubility and bioavailability, making them more suitable for therapeutic use.

Recent research has also explored the potential of this compound in the development of advanced materials. Its unique combination of structural features makes it a promising candidate for applications in polymer science and nanotechnology. For instance, derivatives of this compound have been investigated for their ability to form self-assembled monolayers, which are essential components in the fabrication of nanoscale devices.

In conclusion, CAS No 2418680-82-5 represents a cutting-edge compound with diverse applications across multiple disciplines. Its innovative structure and favorable properties make it a valuable asset in both pharmacological and materials science research. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing modern science and technology.